Cas no 1170404-43-9 (2-(4-Fluorobenzyl)thioethylamine Hydrochloride)

2-(4-Fluorobenzyl)thioethylamine Hydrochloride is a fluorinated organic compound featuring a benzylthioethylamine backbone with a hydrochloride salt form. The presence of the fluorine substituent enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thioether linkage provides stability while allowing further functionalization, and the amine group, in its protonated form, improves solubility in polar solvents. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and structural versatility. Its well-defined crystalline form ensures consistent purity, facilitating reproducible reactions in research and industrial applications.
2-(4-Fluorobenzyl)thioethylamine Hydrochloride structure
1170404-43-9 structure
Product Name:2-(4-Fluorobenzyl)thioethylamine Hydrochloride
CAS No:1170404-43-9
MF:C9H13ClFNS
MW:221.722623586655
CID:1077550
PubChem ID:18526230
Update Time:2025-05-24

2-(4-Fluorobenzyl)thioethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-Fluorobenzyl)sulfanyl]ethylamine hydrochloride
    • 2-((4-Fluorobenzyl)thio)ethan-1-amine hydrochloride
    • 1170404-43-9
    • 2-[(4-Fluorobenzyl)sulfanyl]ethylamine HCl
    • 2-[(4-Fluorobenzyl)sulfanyl]ethylaminehydrochloride
    • KA-0717
    • 2-((4-Fluorobenzyl)thio)ethanamine hydrochloride
    • MFCD09027133
    • 2-{[(4-fluorophenyl)methyl]sulfanyl}ethanamine hydrochloride
    • CS-0329454
    • 2-[(4-fluorophenyl)methylsulfanyl]ethanamine;hydrochloride
    • 2-{[(4-fluorophenyl)methyl]sulfanyl}ethan-1-amine hydrochloride
    • AKOS005073146
    • VWB40443
    • SB76806
    • 2-[(4-Fluorobenzyl)sulfanyl]ethylamine, HCl
    • 2-[(4-Fluorobenzyl)thio]ethylamine hydrochloride
    • 2-((4-Fluorobenzyl)thio)ethanaminehydrochloride
    • 2-(4-Fluorobenzyl)thioethylamine Hydrochloride
    • MDL: MFCD09027133
    • Inchi: 1S/C9H12FNS.ClH/c10-9-3-1-8(2-4-9)7-12-6-5-11;/h1-4H,5-7,11H2;1H
    • InChI Key: OVUYRAOONAOJGJ-UHFFFAOYSA-N
    • SMILES: Cl.S(CCN)CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 221.0441264g/mol
  • Monoisotopic Mass: 221.0441264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3Ų

2-(4-Fluorobenzyl)thioethylamine Hydrochloride Pricemore >>

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